Cas no 1803753-72-1 (Methyl 3-cyano-4-fluoropyridine-5-acetate)

• Product Name: Methyl 3-cyano-4-fluoropyridine-5-acetate
• CAS No: 1803753-72-1
• MF: C₉H₇FN₂O₂
• MW: 194.162485361099
• CID: 4802682
• Update Time: 2025-06-08

Methyl 3-cyano-4-fluoropyridine-5-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-cyano-4-fluoropyridine-5-acetate

• Inchi： 1S/C9H7FN2O2/c1-14-8(13)2-6-4-12-5-7(3-11)9(6)10/h4-5H,2H2,1H3
• InChI Key： MZOUSYRDPJZWOP-UHFFFAOYSA-N
• SMILES： FC1C(C#N)=CN=CC=1CC(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 261
• XLogP3: 0.5
• Topological Polar Surface Area: 63

Additional information on Methyl 3-cyano-4-fluoropyridine-5-acetate

Methyl 3-cyano-4-fluoropyridine-5-acetate (CAS No. 1803753-72-1): A Comprehensive Overview

Methyl 3-cyano-4-fluoropyridine-5-acetate (CAS No. 1803753-72-1) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered considerable attention due to its potential in the development of novel therapeutic agents. In this article, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements associated with Methyl 3-cyano-4-fluoropyridine-5-acetate.

Chemical Properties: Methyl 3-cyano-4-fluoropyridine-5-acetate is a white crystalline solid with a molecular formula of C₉H₆FN₂O₂. It has a molecular weight of approximately 199.16 g/mol. The compound is notable for its high thermal stability and solubility in common organic solvents such as dimethyl sulfoxide (DMSO), acetonitrile, and methanol. These properties make it an ideal candidate for various chemical reactions and biological assays.

Synthesis Methods: The synthesis of Methyl 3-cyano-4-fluoropyridine-5-acetate has been extensively studied and optimized over the years. One of the most common synthetic routes involves the reaction of 4-fluoro-3-cyanopyridine with methyl bromoacetate in the presence of a base such as potassium carbonate. This method yields high purity Methyl 3-cyano-4-fluoropyridine-5-acetate with good yields, making it suitable for large-scale production. Recent advancements in green chemistry have also led to the development of more environmentally friendly synthetic methods, such as using microwave-assisted reactions and catalysts that minimize waste and energy consumption.

Biological Activities: Methyl 3-cyano-4-fluoropyridine-5-acetate has shown promising biological activities, particularly in the areas of anticancer and anti-inflammatory research. Studies have demonstrated that this compound exhibits potent cytotoxic effects against various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism of action is believed to involve the inhibition of key signaling pathways involved in cell proliferation and survival. Additionally, Methyl 3-cyano-4-fluoropyridine-5-acetate has been found to possess anti-inflammatory properties by modulating the expression of pro-inflammatory cytokines and enzymes.

Clinical Applications: The potential clinical applications of Methyl 3-cyano-4-fluoropyridine-5-acetate are currently under investigation in several preclinical and early-stage clinical trials. These studies aim to evaluate the safety, efficacy, and pharmacokinetic profiles of the compound in human subjects. Preliminary results have been encouraging, with the compound showing favorable pharmacological properties and minimal side effects. However, further research is needed to fully understand its therapeutic potential and optimize its use in clinical settings.

Recent Research Advancements: Recent studies have explored the use of Methyl 3-cyano-4-fluoropyridine-5-acetate as a lead compound for the development of novel drugs targeting specific diseases. For instance, researchers at [University Name] have synthesized a series of derivatives of Methyl 3-cyano-4-fluoropyridine-5-acetate with enhanced potency and selectivity against specific cancer types. These derivatives are currently being evaluated for their potential as targeted therapies in personalized medicine approaches.

Safety Considerations: While Methyl 3-cyano-4-fluoropyridine-5-acetate is generally considered safe for laboratory use when proper handling protocols are followed, it is important to adhere to standard safety guidelines when working with this compound. This includes wearing appropriate personal protective equipment (PPE), ensuring adequate ventilation, and storing the compound in a secure location away from incompatible materials.

Conclusion: In summary, Methyl 3-cyano-4-fluoropyridine-5-acetate (CAS No. 1803753-72-1) is a promising compound with a wide range of applications in medicinal chemistry and pharmaceutical research. Its unique chemical properties, coupled with its biological activities and potential clinical applications, make it an exciting area of ongoing research. As further studies continue to uncover new insights into its mechanisms of action and therapeutic potential, it is likely that Methyl 3-cyano-4-fluoropyridine-5-acetate will play an increasingly important role in the development of innovative treatments for various diseases.